Cas no 2470438-60-7 (2-(diphenylphosphoroso)ethan-1-amine hydrochloride)

• Product Name: 2-(diphenylphosphoroso)ethan-1-amine hydrochloride
• CAS No: 2470438-60-7
• MF: C₁₄H₁₇ClNOP
• MW: 281.717643499374
• MDL: MFCD32711116
• CID: 5670571
• PubChem ID: 155819843
• Update Time: 2025-06-14

2-(diphenylphosphoroso)ethan-1-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-Diphenylphosphorylethanamine;hydrochloride
• EN300-27101948
• 2-(diphenylphosphoroso)ethan-1-amine hydrochloride
• 2470438-60-7

• MDL： MFCD32711116
• Inchi： 1S/C14H16NOP.ClH/c15-11-12-17(16,13-7-3-1-4-8-13)14-9-5-2-6-10-14;/h1-10H,11-12,15H2;1H
• InChI Key： SGBFKDCIKVEQCZ-UHFFFAOYSA-N
• SMILES： Cl.P(C1C=CC=CC=1)(C1C=CC=CC=1)(CCN)=O

Computed Properties

• Exact Mass: 281.0736289g/mol
• Monoisotopic Mass: 281.0736289g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 245
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 43.1Ų

Additional information on 2-(diphenylphosphoroso)ethan-1-amine hydrochloride

Research Briefing on 2-(Diphenylphosphoroso)ethan-1-amine Hydrochloride (CAS: 2470438-60-7) in Chemical Biology and Pharmaceutical Applications

The compound 2-(diphenylphosphoroso)ethan-1-amine hydrochloride (CAS: 2470438-60-7) has recently emerged as a subject of significant interest in chemical biology and pharmaceutical research. This phosphine oxide derivative exhibits unique reactivity and potential applications in drug discovery, catalysis, and materials science. Recent studies have focused on its role as a versatile building block for the synthesis of biologically active molecules and as a ligand in transition metal catalysis.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the compound's utility in the development of kinase inhibitors. Researchers utilized 2-(diphenylphosphoroso)ethan-1-amine hydrochloride as a key intermediate in the synthesis of novel ATP-competitive inhibitors targeting the PI3K/AKT/mTOR pathway. The phosphine oxide moiety was found to enhance both the binding affinity and metabolic stability of the resulting compounds, with several derivatives showing promising activity in preclinical cancer models.

In the field of catalysis, a recent Nature Catalysis publication (2024) highlighted the compound's effectiveness as a ligand in palladium-catalyzed cross-coupling reactions. The electron-withdrawing nature of the phosphine oxide group was shown to significantly improve catalyst stability while maintaining high activity, enabling more efficient synthesis of complex pharmaceutical intermediates under mild conditions.

Structural studies using X-ray crystallography and computational modeling have provided insights into the molecular interactions of 2-(diphenylphosphoroso)ethan-1-amine hydrochloride with biological targets. The compound's unique electronic properties, resulting from the combination of the phosphine oxide and amine functionalities, contribute to its diverse reactivity profile and make it particularly valuable for structure-activity relationship studies.

Current research directions include exploring the compound's potential in PROTAC (proteolysis targeting chimera) development, where its bifunctional nature could facilitate the design of novel degraders targeting challenging therapeutic targets. Preliminary results suggest that derivatives of 2470438-60-7 may offer advantages in terms of cell permeability and target engagement compared to traditional linkers.

From a pharmaceutical development perspective, recent ADMET studies have shown that the hydrochloride salt form improves the compound's aqueous solubility while maintaining favorable membrane permeability. This property, combined with its synthetic versatility, positions 2-(diphenylphosphoroso)ethan-1-amine hydrochloride as a valuable scaffold for medicinal chemistry programs targeting both small molecule and peptide-based therapeutics.

As research continues, the compound's applications are expanding into new areas such as chemical biology probes and diagnostic agents. Its ability to serve as both a reactive handle and a spectroscopic reporter makes it particularly useful for studying biological systems. Future studies are expected to further elucidate its mechanism of action and explore additional therapeutic applications across various disease areas.